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Compound of Interest

Compound Name: ST-148

Cat. No.: B1682631

For Researchers, Scientists, and Drug Development Professionals

Introduction

ST-148 is a potent antiviral compound that functions as a capsid inhibitor.[1] Initially developed
for the treatment of dengue fever, it has demonstrated broad-spectrum activity against other
flaviviruses, including Zika virus.[1] The mechanism of action of ST-148 involves the
hyperstabilization of the viral capsid protein, which interferes with both the assembly of new
viral particles and the disassembly of incoming viruses, thereby inhibiting viral replication.[1]
This document provides detailed application notes and experimental protocols for the research
use of ST-148.

Physicochemical Properties

Property Value

Chemical Formula C21H19N50S2

Molecular Weight 421.54 g/mol

Solubility Soluble in Dimethyl Sulfoxide (DMSO)

Data Presentation
Antiviral Activity of ST-148
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The following table summarizes the reported 50% effective concentration (ECso) values of ST-
148 against various dengue virus (DENV) serotypes. This data is critical for designing in vitro
experiments and understanding the compound's potency.

Virus ECso (M) Cell Line
DENV-1 2.832 Vero
DENV-2 0.016 Vero
DENV-3 0.512 Vero
DENV-4 1.150 Vero

While ST-148 has shown activity against Zika virus, specific ECso values were not available in
the reviewed literature.

Signaling Pathway and Mechanism of Action

ST-148's primary mechanism of action is the direct inhibition of the flavivirus capsid protein.
The capsid protein is crucial for multiple stages of the viral life cycle.[2] During viral entry, the
capsid must disassemble to release the viral RNA into the cytoplasm. For the formation of new
virions, the capsid protein must oligomerize to encapsidate the newly replicated viral genome.
By binding to and stabilizing the capsid protein, ST-148 disrupts these dynamic processes,
effectively halting viral replication.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682631#st-148-formulation-for-research-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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